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Compound of Interest

Compound Name: 2-Methyl-4-nitrophenyl isocyanide

Cat. No.: B3041438

For researchers, scientists, and professionals in drug development, a thorough comparison of
experimental and theoretical data is crucial for the characterization and application of novel
chemical compounds. This guide aims to provide such a comparison for 2-Methyl-4-
nitrophenyl isocyanide. However, a comprehensive search of scientific literature and
chemical databases reveals a significant scarcity of both experimental and theoretical data for
this specific molecule.

While commercial suppliers list 2-Methyl-4-nitrophenyl isocyanide, indicating its synthesis is
possible, they do not provide detailed experimental data such as NMR, IR, or mass spectra.[1]
Basic molecular information, such as the formula and weight, is available.

Molecular Information for 2-Methyl-4-nitrophenyl isocyanide:

Property Value
Molecular Formula CsHsN20:2
Molecular Weight 162.15 g/mol

Due to the lack of specific data for the isocyanide, this guide will present a comparative
analysis of its structural isomer, 2-Methyl-4-nitrophenyl isocyanate, for which more data is
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available. This will serve as an illustrative example of the methodologies and data presentation
pertinent to such a comparative study.

lllustrative Comparison: 2-Methyl-4-nitrophenyl
Isocyanate

Below is a summary of available experimental data and representative theoretical data for the
isocyanate isomer. It is important to note that the isocyanide (-N=C) and isocyanate (-N=C=0)
functional groups have distinct electronic and vibrational properties, and therefore, the data for
the isocyanate should not be used as a direct substitute for the isocyanide.

Table 1: Comparison of Experimental and Theoretical Data for 2-Methyl-4-nitrophenyl
Isocyanate

. Theoretical Data
Property Experimental Data .
(Representative)

Physical Properties

Melting Point 81-84 °C[2] Not typically calculated

Boiling Point 168 °C @ 23 mmHg[2] Not typically calculated

Spectroscopic Data

Molecular Weight 178.14 g/mol [2] 178.14 g/mol (from formula)

~2282 cm™t (strong, ~2270-2300 cm~1 (Calculated

IR Absorption (N=C=0) , o _
asymmetric)t for similar aryl isocyanates)

4.516 eV (Calculated for 4-

HOMO-LUMO Gap Not Found ) )
nitrophenylisocyanate)[3]

1This is a characteristic vibrational frequency for the isocyanate group in similar molecules.

Experimental Protocols

The following are detailed methodologies for key experiments that would be used to
characterize 2-Methyl-4-nitrophenyl isocyanide.
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. Nuclear Magnetic Resonance (NMR) Spectroscopy
Objective: To determine the carbon-hydrogen framework of the molecule.
Instrumentation: A 400 MHz (or higher) NMR spectrometer.

Sample Preparation: 5-10 mg of the compound is dissolved in approximately 0.7 mL of a
deuterated solvent (e.g., CDCIs, DMSO-ds) in an NMR tube.

Data Acquisition:

o 'H NMR: Standard proton spectra are acquired to identify the chemical environment of
hydrogen atoms.

o 18C NMR: Standard carbon spectra are acquired to identify the chemical environment of
carbon atoms.

o 2D NMR (COSY, HSQC, HMBC): These experiments are performed to establish
connectivity between atoms.

Data Analysis: Chemical shifts (8) are reported in parts per million (ppm) relative to a
reference standard (e.g., tetramethylsilane). Coupling constants (J) are reported in Hertz
(Hz).

. Fourier-Transform Infrared (FT-IR) Spectroscopy

Objective: To identify the functional groups present in the molecule, particularly the
isocyanide group.

Instrumentation: An FT-IR spectrometer.

Sample Preparation: A small amount of the solid sample is placed on a diamond crystal for
Attenuated Total Reflectance (ATR) analysis, or mixed with KBr powder and pressed into a
pellet.

Data Acquisition: The spectrum is typically recorded from 4000 to 400 cm™1.
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» Data Analysis: The presence of characteristic absorption bands is correlated with specific
functional groups. The isocyanide (-N=C) stretch is expected in the range of 2150-2100

cm™i.
3. Mass Spectrometry (MS)
» Objective: To determine the molecular weight and fragmentation pattern of the molecule.

e Instrumentation: A mass spectrometer, often coupled with a chromatographic system (e.g.,
GC-MS or LC-MS).

o Sample Preparation: The sample is dissolved in a suitable volatile solvent and introduced
into the instrument.

» Data Acquisition: Electron ionization (EI) or electrospray ionization (ESI) can be used. The
mass-to-charge ratio (m/z) of the ions is measured.

o Data Analysis: The molecular ion peak confirms the molecular weight. The fragmentation
pattern provides structural information.

4. Melting Point Determination

o Objective: To determine the melting point range of the solid compound, which is an indicator
of purity.

e Instrumentation: A melting point apparatus.

e Procedure: A small amount of the crystalline solid is packed into a capillary tube and heated
at a controlled rate.

o Data Analysis: The temperature range from the appearance of the first liquid droplet to the
complete melting of the solid is recorded.

Visualizations

Workflow for Characterization of a Novel Compound
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The following diagram illustrates a typical workflow for the synthesis and characterization of a
new chemical entity like 2-Methyl-4-nitrophenyl isocyanide.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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